Cas no 114627-95-1 (3-[[butyl(2-ethylhexoxy)phosphoryl]oxymethyl]heptane)

• Product Name: 3-[[butyl(2-ethylhexoxy)phosphoryl]oxymethyl]heptane
• CAS No: 114627-95-1
• MF: C₂₀H₄₃O₃P
• MW: 362.527387857437
• CID: 2613205
• PubChem ID: 71338482
• Update Time: 2025-04-21

3-[[butyl(2-ethylhexoxy)phosphoryl]oxymethyl]heptane Chemical and Physical Properties

Names and Identifiers

• 3-[[butyl(2-ethylhexoxy)phosphoryl]oxymethyl]heptane
• Bis(2-ethylhexyl) butylphosphonate
• SEESBZILTBXFEH-UHFFFAOYSA-N
• SCHEMBL2710978
• 114627-95-1
• DTXSID60766059

• Inchi： 1S/C20H43O3P/c1-6-11-14-19(9-4)17-22-24(21,16-13-8-3)23-18-20(10-5)15-12-7-2/h19-20H,6-18H2,1-5H3
• InChI Key： SEESBZILTBXFEH-UHFFFAOYSA-N
• SMILES： P(CCCC)(=O)(OCC(CC)CCCC)OCC(CC)CCCC

Computed Properties

• Exact Mass: 362.29498223Da
• Monoisotopic Mass: 362.29498223Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 35.5Ų